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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512 Get Quote

Essential Safety and Handling Guide for 1-
Bromoundecane
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-Bromoundecane (CAS: 693-67-4), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for ensuring personal safety

and regulatory compliance in the laboratory.

Chemical and Hazard Identification
1-Bromoundecane is a combustible, colorless to yellowish liquid that requires careful handling

due to its potential health hazards.[1][2][3] It is classified as hazardous by the OSHA Hazard

Communication Standard.[2]

Table 1: Physical and Chemical Properties of 1-Bromoundecane
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Property Value Source(s)

Molecular Formula C₁₁H₂₃Br [1]

Molecular Weight 235.20 g/mol

Appearance Colorless to yellowish liquid

Melting Point -9 °C

Boiling Point 137-138 °C @ 18 mmHg

Density 1.054 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

| Solubility | Insoluble in water; Soluble in organic solvents like ethers and alcohols. | |

Table 2: Hazard Summary

Hazard Type Description Source(s)

Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.

Inhalation
Harmful if inhaled; may cause

respiratory irritation.

Physical Hazard Combustible liquid.

| Incompatibilities | Strong oxidizing agents and strong bases. | |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 1-Bromoundecane. The

following equipment must be used.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part
PPE
Recommendation

Rationale and
Specifications

Source(s)

Eyes/Face

Chemical safety
goggles or glasses
conforming to
OSHA 29 CFR
1910.133 or EN 166
(EU) standards. A
face shield is
recommended if
there is a splash
risk.

To protect against
serious eye
irritation from
splashes or
vapors.

Hands

Chemical-resistant,

impervious gloves

(e.g., Nitrile rubber)

inspected for integrity

before each use.

To prevent direct skin

contact and

subsequent irritation.

Contaminated gloves

must be disposed of

properly.

Body

A flame-retardant lab

coat or appropriate

protective clothing to

prevent skin

exposure.

To protect skin from

accidental splashes

and contamination.

| Respiratory | All handling should occur in a well-ventilated area, preferably a certified chemical

fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor

cartridge is required. | To prevent inhalation of harmful vapors that can cause respiratory tract

irritation. | |

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for safely managing 1-Bromoundecane in the laboratory.

Step 1: Preparation and Engineering Controls
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Ensure a calibrated chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Clear the work area of all incompatible materials, such as strong oxidizing agents and strong

bases.

Assemble all necessary equipment and reagents before handling the chemical.

Step 2: Donning PPE

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles and a face shield if necessary.

Wash and dry hands thoroughly.

Inspect chemical-resistant gloves for tears or defects before wearing.

Step 3: Handling and Dispensing

Conduct all transfers and manipulations of 1-Bromoundecane inside the chemical fume

hood to minimize vapor inhalation.

Use grounded and bonded containers when transferring material to prevent static discharge.

Avoid direct contact with skin and eyes.

Keep the container tightly closed when not in use to prevent vapor release.

Step 4: Post-Handling Decontamination and Doffing PPE

Wipe down the work surface and any contaminated equipment with an appropriate solvent.

Remove gloves using the proper technique to avoid skin contact with the outer surface and

dispose of them in the designated hazardous waste container.

Remove the lab coat and hang it in the designated area.
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Remove eye and face protection.

Wash hands thoroughly with soap and water.

Emergency Procedures
Spill Response:

Evacuate personnel from the immediate area and ensure adequate ventilation.

Remove all sources of ignition.

Wearing the full PPE outlined in Table 3, absorb the spill with an inert material (e.g.,

vermiculite, sand).

Collect the absorbed material using spark-proof tools and place it into a sealed, labeled

container for hazardous waste disposal.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water. Get medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
Disposal of 1-Bromoundecane and associated waste must be handled as hazardous material.

Step 1: Waste Segregation
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1-Bromoundecane is a halogenated organic compound and must be segregated into a

designated halogenated organic waste stream. Do not mix with non-halogenated waste.

Step 2: Containerization and Labeling

Collect all liquid waste and contaminated solids (e.g., gloves, absorbent material) in a

suitable, closed, and properly labeled hazardous waste container.

The label must clearly identify the contents as "Hazardous Waste: 1-Bromoundecane" and

include concentration details.

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area, such as a

ventilated cabinet for flammable and hazardous materials.

Keep the container away from heat, ignition sources, and incompatible materials.

Step 4: Final Disposal

Arrange for the collection and disposal of the waste through a licensed hazardous waste

disposal company.

The recommended disposal method is high-temperature incineration in a chemical

incinerator equipped with an afterburner and scrubber.

Never dispose of 1-Bromoundecane down the drain or in general trash.

Workflow Visualization
The following diagram illustrates the complete, safe handling workflow for 1-Bromoundecane.

Preparation Handling Cleanup & Doffing Disposal

1. Verify Engineering Controls
(Fume Hood, Eyewash)

2. Don Required PPE
3. Handle Chemical

in Fume Hood
4. Decontaminate Work Area

& Equipment
5. Doff PPE Correctly

6. Segregate & Dispose
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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